Cas no 1824340-23-9 (1-tert-butoxycarbonyl-3-methylsulfanyl-pyrrolidine-3-carboxylic acid)

• Product Name: 1-tert-butoxycarbonyl-3-methylsulfanyl-pyrrolidine-3-carboxylic acid
• CAS No: 1824340-23-9
• MF: C₁₁H₁₉NO₄S
• MW: 261.337862253189
• CID: 5290641
• PubChem ID: 67342903
• Update Time: 2026-03-10

1-tert-butoxycarbonyl-3-methylsulfanyl-pyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1,3-Pyrrolidinedicarboxylic acid, 3-(methylthio)-, 1-(1,1-dimethylethyl) ester
• 1-tert-butoxycarbonyl-3-methylsulfanyl-pyrrolidine-3-carboxylic acid
• G64858
• starbld0032377
• SCHEMBL2272579
• 1824340-23-9
• 1-(tert-Butoxycarbonyl)-3-(methylthio)pyrrolidine-3-carboxylic acid

• Inchi： 1S/C11H19NO4S/c1-10(2,3)16-9(15)12-6-5-11(7-12,17-4)8(13)14/h5-7H2,1-4H3,(H,13,14)
• InChI Key： BCFQLFKNCFYLJU-UHFFFAOYSA-N
• SMILES： N1(C(OC(C)(C)C)=O)CCC(SC)(C(O)=O)C1

Computed Properties

• Exact Mass: 261.10347926g/mol
• Monoisotopic Mass: 261.10347926g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 326
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 92.1Ų

Additional information on 1-tert-butoxycarbonyl-3-methylsulfanyl-pyrrolidine-3-carboxylic acid

Professional Introduction to 1-tert-butoxycarbonyl-3-methylsulfanyl-pyrrolidine-3-carboxylic Acid (CAS No. 1824340-23-9)

1-tert-butoxycarbonyl-3-methylsulfanyl-pyrrolidine-3-carboxylic acid, with the CAS number 1824340-23-9, is a significant compound in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, characterized by its 1-tert-butoxycarbonyl and 3-methylsulfanyl functional groups, plays a crucial role in the development of novel therapeutic agents and has garnered considerable attention due to its versatile applications in synthetic chemistry.

The 1-tert-butoxycarbonyl group, commonly known as Boc, is a protecting group widely used in organic synthesis to shield carboxylic acid functionalities. This group enhances the stability of carboxylic acids during various chemical reactions, allowing for selective modifications at other sites within the molecule. In contrast, the 3-methylsulfanyl group introduces a sulfur atom into the pyrrolidine ring, which can influence the electronic properties and biological activity of the compound. The combination of these two functional groups makes 1-tert-butoxycarbonyl-3-methylsulfanyl-pyrrolidine-3-carboxylic acid a valuable intermediate in the synthesis of more complex molecules.

In recent years, there has been growing interest in pyrrolidine derivatives due to their potential pharmacological properties. Pyrrolidine scaffolds are found in numerous bioactive compounds, including those with antimicrobial, antiviral, and anti-inflammatory effects. The presence of the 3-methylsulfanyl group in 1-tert-butoxycarbonyl-3-methylsulfanyl-pyrrolidine-3-carboxylic acid suggests that it may exhibit similar biological activities. Furthermore, the Boc protection allows for further functionalization of the molecule, enabling chemists to explore a wide range of possible derivatives with tailored properties.

The synthesis of 1-tert-butoxycarbonyl-3-methylsulfanyl-pyrrolidine-3-carboxylic acid involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the Boc group typically involves an acylation reaction between pyrrolidine and di-tert-butyl dicarbonate (Boc₂O), while the incorporation of the 3-methylsulfanyl group often requires nucleophilic substitution or metal-catalyzed coupling reactions. These synthetic strategies highlight the compound's complexity and its importance as a building block in pharmaceutical research.

Recent studies have demonstrated the utility of 1-tert-butoxycarbonyl-3-methylsulfanyl-pyrrolidine-3-carboxylic acid in the development of novel drug candidates. For instance, researchers have explored its use as a precursor in the synthesis of protease inhibitors, which are critical for treating various diseases, including HIV and cancer. The pyrrolidine core provides a suitable framework for binding to target enzymes, while the Boc group ensures that other functional groups can be introduced without premature degradation. This flexibility has made 1-tert-butoxycarbonyl-3-methylsulfanyl-pyrrolidine-3-carboxylic acid a preferred choice for medicinal chemists seeking to develop new therapeutics.

The compound's significance extends beyond its role as an intermediate in drug synthesis. It has also been investigated for its potential applications in materials science and catalysis. The unique structural features of 1-tert-butoxycarbonyl-3-methylsulfanyl-pyrrolidine-3-carboxylic acid make it a candidate for designing novel polymers and coordination complexes with enhanced properties. These applications underscore the broad utility of this compound and its potential impact on multiple scientific disciplines.

In conclusion, 1-tert-butoxycarbonyl-3-methylsulfanyl-pyrrolidine-3-carboxylic acid (CAS No. 1824340-23-9) is a versatile and highly valuable compound in pharmaceutical chemistry and beyond. Its unique structural features and synthetic accessibility make it an indispensable tool for researchers seeking to develop new drugs and materials. As our understanding of its properties continues to grow, so too will its applications in science and industry.